Cas no 1719-58-0 (Chlorodimethylvinylsilane)

• Product Name: Chlorodimethylvinylsilane
• CAS No: 1719-58-0
• MF: C₄H₉ClSi
• MW: 120.652761220932
• MDL: MFCD00018090
• CID: 41874
• PubChem ID: 87566231
• Update Time: 2025-06-14

Chlorodimethylvinylsilane Chemical and Physical Properties

Names and Identifiers

• Chlorodimethylvinylsilane
• DIMETHYLVINYLCHLOROSILANE
• DIMETHYLVINYLSILYLCHLORID
• VINYLDIMETHYLCHLOROSILANE
• chloro-dimethyl-ethenyl-silane
• chloroethenyldimethyl-silan
• chloroethenyldimethyl-Silane
• CV-4720
• Silane, chloroethenyldimethyl-
• Dimethylvinylchlorosilane, Vinyldimethylchlorosilane
• Chloro(vinyl)dimethylsilane
• Dimethylchlorovinylsilane
• Vinylchlorodimethylsilane
• chlorodimethylvinyl-silane
• dimethylvinylsilyl chloride
• vinyl-dimethyl-chlorosilane
• vinyldimethylsilyl chloride
• DMVS-Cl
• Chloro(dimethyl)vinylsilane
• Chlorodimethyl(vinyl)silane
• chloro(ethenyl)dimethylsilane
• XJA6N5221T
• XSDCTSITJJJDPY-UHFFFAOYSA-N
• Dimethylvinylchlorosilane, 97%
• vinyldimethy
• UNII-XJA6N5221T
• AI3-25204
• SCHEMBL59866
• Q-200830
• DTXCID3022378
• NCGC00357036-01
• J-010784
• NS00048388
• MFCD00018090
• Tox21_303724
• BP-21427
• Q27293867
• FS-3793
• FT-0623658
• EINECS 217-007-1
• CHEMBL3561435
• chloro-ethenyl-dimethylsilane
• dimethyl vinyl chlorosilane
• 1719-58-0
• s21675
• AKOS015916090
• DTXSID5042378
• EC 217-007-1
• Stannane, chloroethenyldimethyl-
• Chloro(dimethyl)vinylsilane, 97%
• CAS-1719-58-0
• EN300-225080
• DB-043879
• 217-007-1
• Silane, chloroethenyldimethyl

• MDL： MFCD00018090
• Inchi： 1S/C4H9ClSi/c1-4-6(2,3)5/h4H,1H2,2-3H3
• InChI Key： XSDCTSITJJJDPY-UHFFFAOYSA-N
• SMILES： Cl[Si](C=C)(C)C
• BRN： 1737688

Computed Properties

• Exact Mass: 120.01600
• Monoisotopic Mass: 119.008379
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 6
• Rotatable Bond Count: 1
• Complexity: 58.6
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 0
• Surface Charge: 0

Experimental Properties

• Color/Form: Colorless or brown liquid.
• Density: 0.874 g/mL at 25 °C(lit.)
• Boiling Point: 82°C
• Flash Point: Fahrenheit: 23 ° f
  Celsius: -5 ° c
  
• Refractive Index: n20/D 1.414(lit.)
• Water Partition Coefficient: Reacts with water.
• PSA: 0.00000
• LogP: 2.15550
• Sensitiveness: Moisture Sensitive
• Solubility: Response.

Chlorodimethylvinylsilane Security Information

• Symbol:
• Prompt：dangerous
• Signal Word：Danger
• Hazard Statement： H225-H290-H314
• Warning Statement： P210-P233-P234-P240-P241+P242+P243-P260-P264-P280-P301+P330+P331+P310-P303+P361+P353+P310+P363-P304+P340+P310-P305+P351+P338+P310-P370+P378-P390-P403+P235-P405-P406-P501
• Hazardous Material transportation number：UN 2985 3/PG 2
• WGK Germany：1
• Hazard Category Code： 11-14-34
• Safety Instruction： S16-S26-S33-S36/37/39-S45
• FLUKA BRAND F CODES：1-10
• Hazardous Material Identification：
• Packing Group：II
• Hazard Level：3
• HazardClass：3
• PackingGroup：II
• TSCA：Yes
• Safety Term：3
• Packing Group：II
• Risk Phrases：R11; R34
• Storage Condition：Flammable area

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organometallic compounds Organometalloid compounds Organosilicon compounds Silyl monohalides
• Other Chemical Reagents Organic Metal Reagents
• Material Chemicals Electrical Materials

Additional information on Chlorodimethylvinylsilane

Comprehensive Guide to Chlorodimethylvinylsilane (CAS No. 1719-58-0): Properties, Applications, and Industry Insights

Chlorodimethylvinylsilane (CAS No. 1719-58-0) is a versatile organosilicon compound widely used in industrial and research applications. Its unique molecular structure, featuring a vinyl group and chlorosilane functionality, makes it a valuable intermediate in organic synthesis and material science. This article explores its properties, applications, and answers frequently asked questions to address growing interest in sustainable materials and specialty chemicals.

The compound's reactivity stems from its dual functional groups. The vinyl group enables participation in polymerization reactions, while the chlorosilane moiety allows for facile bonding with hydroxyl-containing surfaces. Researchers often search for "Chlorodimethylvinylsilane synthesis" or "1719-58-0 safety data," reflecting the demand for technical details. Recent studies highlight its role in creating hydrophobic coatings, a trending topic in material science forums.

In the pharmaceutical sector, Chlorodimethylvinylsilane derivatives are investigated for drug delivery systems. Its CAS No. 1719-58-0 frequently appears in patent databases, particularly in nanotechnology applications. Environmental considerations drive searches for "biodegradable silane alternatives," though this compound remains crucial for high-performance materials requiring thermal stability up to 200°C.

The electronics industry utilizes Chlorodimethylvinylsilane for semiconductor surface modification. With the rise of flexible electronics, queries like "silane coupling agents for OLEDs" have increased 120% year-over-year. The compound's low viscosity (1.1 cP at 25°C) and refractive index (1.42) make it ideal for optical applications, a fact often overlooked in technical discussions.

Storage recommendations for CAS 1719-58-0 emphasize moisture-sensitive handling under inert atmospheres. Analytical methods including GC-MS and FTIR are standard for quality control, addressing common search terms like "how to test silane purity." The global market for such specialty silanes is projected to grow at 6.8% CAGR through 2030, driven by renewable energy applications.

Recent innovations involve Chlorodimethylvinylsilane in sol-gel processes for anti-reflective coatings. Academic searches for "silane crosslinking mechanisms" correlate with its use in nanocomposites. The compound's boiling point (92-94°C) and density (0.87 g/mL) are critical parameters for process engineers optimizing reaction conditions.

Emerging applications include self-healing materials, where the vinyl group's reactivity enables dynamic covalent bonding. Sustainability-focused researchers inquire about "green chemistry approaches to silane production," though 1719-58-0 remains essential for high-value applications. Proper handling procedures—including PPE recommendations—are frequently searched topics in industrial safety databases.

The compound's molecular weight (120.67 g/mol) and flash point (-9°C) are key safety considerations. In adhesive formulations, it improves bonding to difficult substrates like polyolefins—a solution often sought under "plastic adhesion promoters." Regulatory databases show increasing patents for Chlorodimethylvinylsilane derivatives in medical device coatings.

Analytical challenges include distinguishing CAS 1719-58-0 from similar silanes. Advanced techniques like 29Si NMR provide structural confirmation, addressing technical queries about "silane characterization methods." The compound's role in hybrid organic-inorganic materials continues to expand, particularly in energy storage applications gaining attention in scientific literature.

Future developments may focus on catalytic processes to enhance Chlorodimethylvinylsilane production efficiency. Industry forums discuss "scaling silane reactions" as manufacturers respond to growing demand. With proper handling and application expertise, this compound remains a cornerstone in advanced material science and specialty chemical synthesis.